(5E)-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylidene}-1-(3-methylphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C22H16ClN3O2S
• Molecular Weight: 421.9 g/mol
• IUPAC Name: (5E)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-1-(3-methylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C22H16ClN3O2S/c1-14-4-2-5-18(12-14)26-21(28)19(20(27)24-22(26)29)13-17-6-3-11-25(17)16-9-7-15(23)8-10-16/h2-13H,1H3,(H,24,27,29)/b19-13+
• InChI Key: IUVWHVRJGQOOAW-CPNJWEJPSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=O)/C(=C/C3=CC=CN3C4=CC=C(C=C4)Cl)/C(=O)NC2=S
• SMILES: CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Cl)C(=O)NC2=S

Description

(5E)-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylidene}-1-(3-methylphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of pyrimidine derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of (5E)-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylidene}-1-(3-methylphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood. However, various studies suggest that the compound exerts its therapeutic effects by inhibiting various cellular pathways and signaling molecules. The compound has been reported to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been reported to inhibit the NF-κB pathway, which is involved in inflammation and immune response. The compound has also been reported to inhibit the expression of various pro-inflammatory cytokines and enzymes, which contribute to the inflammatory response.
Biochemical and Physiological Effects:
The this compound has been reported to possess various biochemical and physiological effects. The compound has been reported to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to possess significant antimicrobial activity against various microbial strains. The compound has also been reported to possess anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The (5E)-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylidene}-1-(3-methylphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize and has good stability under normal laboratory conditions. It can be easily stored and transported, which makes it a convenient compound for laboratory experiments. However, the compound has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments. The compound also requires further studies to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the (5E)-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylidene}-1-(3-methylphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications. The compound can be further optimized for better yield and purity, which can make it a more convenient compound for laboratory experiments. The compound can also be tested against various other cancer cell lines and microbial strains to determine its potential therapeutic applications. The compound can also be tested in various animal models to determine its efficacy and safety for potential clinical applications. Overall, the this compound has significant potential as a therapeutic agent and requires further studies to fully understand its potential applications.

Synthesis Methods

The synthesis of (5E)-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylidene}-1-(3-methylphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the reaction of 1-(4-chlorophenyl)-2-aminoethanone with ethyl acetoacetate and thiourea in the presence of a catalyst. The reaction takes place under reflux conditions and yields the desired compound in good yield. This method has been reported in various scientific studies and has been optimized for better yield and purity.

Scientific Research Applications

The (5E)-5-{[1-(4-chlorophenyl)-1H-pyrrol-2-yl]methylidene}-1-(3-methylphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been extensively studied for its potential therapeutic properties. It has been reported to possess anticancer, antimicrobial, anti-inflammatory, and antioxidant properties. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting the growth and proliferation of cancer cells. It has also been tested against various microbial strains and has shown significant antimicrobial activity. The compound has also been reported to possess anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.